Cas no 128869-45-4 (2,4,6-TRIMETHYL-BETA-NITROSTYRENE)
128869-45-4 structure
Product Name:2,4,6-TRIMETHYL-BETA-NITROSTYRENE
CAS No:128869-45-4
MF:C11H13NO2
MW:191.226423025131
CID:1224261
PubChem ID:589010
Update Time:2025-04-20
2,4,6-TRIMETHYL-BETA-NITROSTYRENE Chemical and Physical Properties
Names and Identifiers
-
- 2,4,6-TRIMETHYL-BETA-NITROSTYRENE
- 2,4,6-TRIMETHYL-β-NITROSTYRENE
- 2,3-DIMETHOXY-BENZAMIDINE HCL
- 2,4,6-TRIMETHYL-BETA-NITROSTYRENE, >95%
- 1,3,5-trimethyl-2-(2-nitroethenyl)benzene
- AKOS017433987
- 128869-45-4
-
- Inchi: 1S/C11H13NO2/c1-8-6-9(2)11(10(3)7-8)4-5-12(13)14/h4-7H,1-3H3
- InChI Key: AFHLPYVSGULXDW-UHFFFAOYSA-N
- SMILES: [O-][N+](C=CC1C(C)=CC(C)=CC=1C)=O
Computed Properties
- Exact Mass: 191.09500
- Monoisotopic Mass: 191.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 45.82000
- LogP: 3.38240
2,4,6-TRIMETHYL-BETA-NITROSTYRENE Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
128869-45-4 (2,4,6-TRIMETHYL-BETA-NITROSTYRENE) Related Products
- 5153-67-3(trans-b-Nitrostyrene)
- 102-96-5(b-Nitrostyrene)
- 15241-23-3((Z)-2-Nitroethenylbenzene)
- 5153-68-4((E)-1-Methyl-4-(2-nitrovinyl)benzene)
- 7559-36-6(1-Methyl-4-(2-nitrovinyl)benzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk